Cas no 147149-77-7 (4(1H)-Quinazolinone, 2-amino-6-chloro-5-(4-pyridinylthio)-)

• Product Name: 4(1H)-Quinazolinone, 2-amino-6-chloro-5-(4-pyridinylthio)-
• CAS No: 147149-77-7
• MF: C₁₃H₉ClN₄OS
• MW: 304.754759550095
• CID: 3770088
• PubChem ID: 135516748
• Update Time: 2025-04-22

4(1H)-Quinazolinone, 2-amino-6-chloro-5-(4-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-amino-6-chloro-5-(4-pyridinylthio)-
• DTXSID301202662
• 147149-77-7
• 2-Amino-6-chloro-5-(pyridin-4-ylsulfanyl)-3H-quinazolin-4-one
• CHEMBL162145
• 2-Amino-6-chloro-5-(4-pyridinylthio)-4(3H)-quinazolinone
• BDBM50046653

• Inchi： 1S/C13H9ClN4OS/c14-8-1-2-9-10(12(19)18-13(15)17-9)11(8)20-7-3-5-16-6-4-7/h1-6H,(H3,15,17,18,19)
• InChI Key： AYMBSJQFXFNWDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(NC(N)=N2)=O)C=1SC1C=CN=CC=1

Computed Properties

• Exact Mass: 304.0185598Da
• Monoisotopic Mass: 304.0185598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų